Cas no 25576-97-0 (3-Methyl-1,2,4-benzenetriol; Tri-Me ether)

3-Methyl-1,2,4-benzenetriol; Tri-Me ether is a synthetic aromatic compound featuring a methyl-substituted benzene ring with three methoxy functional groups. Its structure lends itself to applications in organic synthesis, particularly as an intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The tri-methyl ether modification enhances stability and solubility, facilitating handling and reactivity in various synthetic pathways. This compound is valued for its consistent purity and well-defined reactivity, making it a reliable choice for researchers and industrial chemists. Its utility in constructing complex molecular architectures underscores its importance in advanced chemical synthesis. Proper storage under inert conditions is recommended to maintain its integrity.
3-Methyl-1,2,4-benzenetriol; Tri-Me ether structure
25576-97-0 structure
Product Name:3-Methyl-1,2,4-benzenetriol; Tri-Me ether
CAS No:25576-97-0
MF:C10H14O3
MW:182.216363430023
CID:6706891
Update Time:2026-03-12

3-Methyl-1,2,4-benzenetriol; Tri-Me ether Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-1,2,4-benzenetriol; Tri-Me ether
    • Inchi: 1S/C10H14O3/c1-7-8(11-2)5-6-9(12-3)10(7)13-4/h5-6H,1-4H3
    • InChI Key: LGTNJVXAUPLFNU-UHFFFAOYSA-N
    • SMILES: COC1C(C)=C(OC)C(OC)=CC=1

3-Methyl-1,2,4-benzenetriol; Tri-Me ether Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB611521-250mg
1,2,4-Trimethoxy-3-methylbenzene; .
25576-97-0
250mg
€590.50 2024-07-19
abcr
AB611521-500mg
1,2,4-Trimethoxy-3-methylbenzene; .
25576-97-0
500mg
€821.90 2024-07-19
abcr
AB611521-1g
1,2,4-Trimethoxy-3-methylbenzene; .
25576-97-0
1g
€1128.30 2024-07-19

3-Methyl-1,2,4-benzenetriol; Tri-Me ether Related Literature

Additional information on 3-Methyl-1,2,4-benzenetriol; Tri-Me ether

3-Methyl-1,2,4-benzenetriol; Tri-Me ether (CAS No. 25576-97-0): A Comprehensive Overview

3-Methyl-1,2,4-benzenetriol; Tri-Me ether, identified by its CAS number 25576-97-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This trihydroxybenzene derivative, also known as trimethyl ether of 3-methyl-1,2,4-benzenetriol, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's molecular structure, featuring a methyl group and three hydroxyl groups attached to a benzene ring, imparts distinct chemical reactivity and biological activity that make it a valuable candidate for further research.

The chemical formula of 3-Methyl-1,2,4-benzenetriol; Tri-Me ether is C₈H₁₀O₃, reflecting its composition of eight carbon atoms, ten hydrogen atoms, and three oxygen atoms. The presence of hydroxyl groups in the molecule enhances its solubility in polar solvents and water, making it suitable for various biochemical interactions. Additionally, the methyl group at the 3-position of the benzene ring influences the electronic properties of the molecule, affecting its reactivity and interaction with biological targets.

In recent years, there has been growing interest in polyphenolic compounds like 3-Methyl-1,2,4-benzenetriol; Tri-Me ether due to their potential health benefits and therapeutic applications. Studies have shown that polyphenols exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The hydroxyl groups in 3-Methyl-1,2,4-benzenetriol; Tri-Me ether contribute to its antioxidant capabilities by scavenging free radicals and reducing oxidative stress. This property is particularly relevant in the context of aging-related diseases and chronic conditions where oxidative damage plays a significant role.

The structural motif of 3-Methyl-1,2,4-benzenetriol; Tri-Me ether also suggests potential applications in drug design and development. The benzene ring serves as a scaffold for further functionalization, allowing chemists to modify the molecule to enhance its binding affinity to specific biological targets. For instance, researchers have explored derivatives of this compound as inhibitors of enzymes involved in metabolic pathways relevant to diabetes and obesity. The trimethyl ether modification further enhances the stability and bioavailability of the compound, making it a promising candidate for pharmacological studies.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of compounds like 3-Methyl-1,2,4-benzenetriol; Tri-Me ether. Molecular docking simulations have been used to identify potential binding interactions with target proteins, providing insights into how the compound may exert its effects at the molecular level. These studies have revealed that the hydroxyl groups and methyl group in 3-Methyl-1,2,4-benzenetriol; Tri-Me ether can form hydrogen bonds with key residues in protein active sites, modulating enzyme activity and signaling pathways.

The synthesis of 3-Methyl-1,2,4-benzenetriol; Tri-Me ether presents an interesting challenge for organic chemists due to its complex structure. Traditional synthetic routes involve multi-step reactions that require careful control of reaction conditions to achieve high yields and purity. However, recent developments in green chemistry have led to more sustainable methods for producing this compound. For example, catalytic hydrogenation techniques have been employed to introduce hydroxyl groups into the benzene ring efficiently while minimizing waste generation.

The pharmacological profile of 3-Methyl-1,2,4-benzenetriol; Tri-Me ether is still under investigation, but preliminary studies suggest that it may have therapeutic potential in several areas. Its antioxidant properties make it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's, where oxidative stress contributes to neuronal damage. Additionally, its anti-inflammatory effects could be beneficial in managing chronic inflammatory conditions like rheumatoid arthritis.

In conclusion,3-Methyl-1,2,4-benzenetriol;Tri-Me ether (CAS No.25576—97—0) is a structurally unique compound with promising applications in pharmaceutical chemistry.Its ability to interact with biological targets, coupled with its stability and bioavailability, makes it an attractive candidate for further research.As our understanding of its properties continues to grow, we can expect to see more innovative uses emerge from this versatile molecule.Further studies are warranted to fully elucidate its mechanisms of action and therapeutic potential.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.